(1,10 Phenanthroline)-(tri-carbon monoxide) rhenium (I)

• Molecular Formula: C15H8N2O3Re
• Molecular Weight: 450.44 g/mol
• IUPAC Name: carbon monoxide;1,10-phenanthroline;rhenium
• InChI: InChI=1S/C12H8N2.3CO.Re/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;3*1-2;/h1-8H
• InChI Key: HRZLGVADJDWBIJ-UHFFFAOYSA-N
• SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.[Re]

Description

Tricarbonyl(1,10-phenanthroline)rhenium(1+) is a rhenium coordination entity.

Scientific Research Applications

Photocorms and Cancer Treatment

• Carbon Monoxide Release : Research has shown that rhenium(I) complexes derived from 1,10-phenanthroline can release carbon monoxide (CO) under visible-light illumination. This property has been utilized to demonstrate cellular internalization in human breast cancer cells. The study indicates potential applications in cancer treatment through controlled CO delivery (Chakraborty et al., 2017).

Electroluminescent Devices

• Efficiency in Phosphorescent Devices : A study on rhenium(I) complexes with substituted 1,10-phenanthroline ligands demonstrated high efficiency in electrophosphorescent devices. These complexes were used as yellow emitting dopants in fabricating electroluminescent devices, showcasing their utility in the field of organic electronics (Liu et al., 2012).

Structural and Photophysical Studies

• Structural Insights : Research focusing on the structure of fac-Tri­carbonyl­chloro(1,10-phenanthroline)­rhenium(I) provided detailed insights into its molecular configuration. The rhenium(I) exhibited a six-coordinated structure with a distorted octahedral geometry, important for understanding its chemical behavior (Haddad et al., 2002).

Anion-Sensing and Luminescent Properties

• Luminescent Complexes and Anion Sensing : A series of rhenium complexes featuring 1,10-phenanthroline ligands showed significant changes in UV-vis and emission properties upon addition of various anions, highlighting their potential as anion sensors (Ng et al., 2011).

Therapeutic and Diagnostic Applications

• Biological Investigation : Rhenium tetrazolato complexes with 1,10-phenanthroline have been synthesized and characterized for their photophysical properties. These complexes have shown potential for cellular internalization and low levels of cytotoxicity, indicating possible applications in therapeutic and diagnostic fields (Akabar et al., 2019).

Electrochemical Behavior

• Electrochemical Studies : Investigations into the electrochemical behavior of iron-1,10-phenanthroline complexes have contributed to the understanding of their redox properties. Such insights are crucial for applications in electrochemical sensors and catalysts (Castro et al., 1987).